2-Chloro-6-methoxy-4-phenylamino-quinazoline

• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol
• IUPAC Name: 2-chloro-6-methoxy-N-phenylquinazolin-4-amine
• InChI: InChI=1S/C15H12ClN3O/c1-20-11-7-8-13-12(9-11)14(19-15(16)18-13)17-10-5-3-2-4-6-10/h2-9H,1H3,(H,17,18,19)
• InChI Key: QVRRAZDRHLCWTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N=C2NC3=CC=CC=C3)Cl

Description

2-Chloro-6-methoxy-4-phenylamino-quinazoline is a useful research compound. Its molecular formula is C15H12ClN3O and its molecular weight is 285.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-6-methoxy-4-phenylamino-quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-6-methoxy-4-phenylamino-quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a procedure analogous to that of Example 1a 2,4-dichloro-6-methoxy-quinazoline (1.53 g) (prepared as described in J. Chem. Soc. 1948, 1759), aniline (0.8 g) (0.184 g) and N,N-diisopropyl-ethylamine (1.72 g) are reacted together to give 2-chloro-6-methoxy-4-phenylamino-quinazoline as light yellow crystals melting at 177-179° C., Rf (A2) 0.59.